molecular formula C23H32N4O2 B2489307 N-benzyl-1-[2-[(1-cyanocycloheptyl)amino]-2-oxoethyl]piperidine-4-carboxamide CAS No. 1050553-81-5

N-benzyl-1-[2-[(1-cyanocycloheptyl)amino]-2-oxoethyl]piperidine-4-carboxamide

Cat. No. B2489307
CAS RN: 1050553-81-5
M. Wt: 396.535
InChI Key: NRSVVEKKOXJKTB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-benzyl-1-[2-[(1-cyanocycloheptyl)amino]-2-oxoethyl]piperidine-4-carboxamide is a compound involved in the field of medicinal chemistry, often synthesized for investigating its potential pharmacological activities. However, this particular compound's specific uses or applications are not explicitly detailed in the provided research.

Synthesis Analysis

The synthesis of related compounds often involves multi-component reactions. For instance, a similar compound, 3-amino-N-benzyl-1-aryl-1H-benzo[f]chromene-2-carboxamides, was synthesized via a reaction involving N-benzyl-2-cyanoacetamide, 2-naphthol, and aromatic aldehydes in the presence of piperidine as a base (Pouramiri, Kermani, & Khaleghi, 2017). These methods emphasize clean, metal-free, and environmentally friendly approaches.

Molecular Structure Analysis

Spectroscopic methods, such as FT-IR, FT-Raman, UV-Vis, and NMR, are commonly employed for structural characterization. A study on 1-Benzyl-4-(N-Boc-amino)piperidine used Density Functional Theory (DFT) to compare optimized geometrical parameters and vibrational assignments with experimental values (Janani et al., 2020).

Chemical Reactions and Properties

The chemical reactivity of related compounds can be assessed through various analyses, such as the Molecular Electrostatic Potential (MEP) energy surface and Fukui function descriptor. The NBO analysis elucidates charge delocalization due to intramolecular interactions (Janani et al., 2020).

Physical Properties Analysis

The physical properties of such compounds are often inferred from their molecular structure and synthesis pathways. The crystallographic analysis, for example, can reveal polymorphism and different hydrogen-bonding networks (Weatherhead-Kloster et al., 2005).

Chemical Properties Analysis

The chemical properties are closely related to the molecular structure and reactivity. Studies involving molecular docking can provide insights into the potential interactions of these compounds with biological targets, thereby hinting at possible pharmacological activities (Janani et al., 2020).

Scientific Research Applications

  • Synthesis and Antibacterial Activity : A study by Pouramiri et al. (2017) detailed the one-pot, three-component synthesis of novel 3-amino-N-benzyl-1-aryl-1H-benzo[f]chromene-2-carboxamide derivatives, highlighting their significant antibacterial effects against both Gram-negative and Gram-positive bacteria. This research underscores the synthetic versatility of N-benzyl-piperidine-4-carboxamide derivatives and their potential utility in developing new antibacterial agents (Pouramiri, Kermani, & Khaleghi, 2017).

  • Heterocyclic Synthesis for Drug Development : Another study focused on the synthesis of heterocyclic carboxamides as potential antipsychotic agents, evaluating their binding to dopamine and serotonin receptors. This research demonstrates the compound's framework as a versatile scaffold for developing drugs with central nervous system activity (Norman, Navas, Thompson, & Rigdon, 1996).

  • Enzymatic Studies and Metabolic Pathways : The oxidative metabolism of a novel antidepressant, highlighting the enzymatic pathways involved in metabolizing compounds with a piperidine-4-carboxamide structure, was detailed by Hvenegaard et al. (2012). This study provides insights into how similar compounds are processed in the body, emphasizing the importance of understanding metabolic pathways in drug development (Hvenegaard, Bang-Andersen, Pedersen, Jørgensen, Püschl, & Dalgaard, 2012).

properties

IUPAC Name

N-benzyl-1-[2-[(1-cyanocycloheptyl)amino]-2-oxoethyl]piperidine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H32N4O2/c24-18-23(12-6-1-2-7-13-23)26-21(28)17-27-14-10-20(11-15-27)22(29)25-16-19-8-4-3-5-9-19/h3-5,8-9,20H,1-2,6-7,10-17H2,(H,25,29)(H,26,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NRSVVEKKOXJKTB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCCC(CC1)(C#N)NC(=O)CN2CCC(CC2)C(=O)NCC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H32N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

396.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-Benzyl-1-{[(1-cyanocycloheptyl)carbamoyl]methyl}piperidine-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.